Cas no 1263376-39-1 (2-Methylcyclohexanecarboxylic anhydide)

• Product Name: 2-Methylcyclohexanecarboxylic anhydide
• CAS No: 1263376-39-1
• MF: C₁₆H₂₆O₃
• MW: 266.375845432281
• MDL: MFCD18379763
• CID: 4584116
• Update Time: 2025-05-24

2-Methylcyclohexanecarboxylic anhydide Chemical and Physical Properties

Names and Identifiers

• 2-Methylcyclohexanecarboxylic anhydide

• MDL： MFCD18379763
• Inchi： 1S/C16H26O3/c1-11-7-3-5-9-13(11)15(17)19-16(18)14-10-6-4-8-12(14)2/h11-14H,3-10H2,1-2H3
• InChI Key： DUKADNFIUMKWIY-UHFFFAOYSA-N
• SMILES： C1(C(OC(C2CCCCC2C)=O)=O)CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2-Methylcyclohexanecarboxylic anhydide

Comprehensive Overview of 2-Methylcyclohexanecarboxylic Anhydride (CAS 1263376-39-1): Properties, Applications, and Industry Insights

The chemical compound 2-Methylcyclohexanecarboxylic anhydride (CAS 1263376-39-1) is a specialized organic intermediate gaining attention in pharmaceutical and fine chemical industries. As a derivative of cyclohexanecarboxylic acid, this anhydride exhibits unique reactivity patterns that make it valuable for synthesizing complex molecules. Researchers and manufacturers are increasingly exploring its potential due to its balanced lipophilicity and stereochemical properties.

One of the most frequently asked questions about 2-Methylcyclohexanecarboxylic anhydride concerns its stability under different conditions. Laboratory studies confirm that this compound maintains excellent thermal stability up to 150°C, making it suitable for high-temperature reactions. The presence of the methyl group at the 2-position significantly influences its crystalline structure and solubility profile, distinguishing it from similar anhydrides in the cyclohexane series.

Recent advancements in green chemistry have spotlighted CAS 1263376-39-1 as a candidate for sustainable synthesis routes. Its ability to participate in solvent-free reactions aligns with the industry's push toward reduced environmental impact. Analytical techniques like GC-MS and NMR spectroscopy reveal that this anhydride produces fewer byproducts compared to traditional acylating agents, addressing another common query about reaction efficiency.

The pharmaceutical sector shows particular interest in 2-Methylcyclohexanecarboxylic anhydride for chiral synthesis applications. Its asymmetric carbon creates opportunities for producing enantiomerically pure compounds, a hot topic in drug development forums. Patent literature from 2020-2023 demonstrates its use in creating novel anti-inflammatory precursors, though specific therapeutic applications remain proprietary.

From a commercial perspective, suppliers of CAS 1263376-39-1 emphasize its consistent purity (>98%) and batch-to-batch reproducibility. Quality control protocols typically involve HPLC analysis to verify the absence of hydrolyzed acid impurities, a concern frequently raised by procurement specialists. The compound's shelf life exceeds 24 months when stored under inert atmosphere, as confirmed by accelerated stability studies.

Emerging research explores the catalytic potential of 2-Methylcyclohexanecarboxylic anhydride in polymer chemistry. Its ring-opening polymerization characteristics show promise for creating specialty polyesters with enhanced thermal resistance - a property highly sought after in automotive and aerospace material engineering. This application area has generated substantial discussion in polymer science conferences during 2023.

Safety data sheets for 1263376-39-1 indicate standard handling precautions for organic anhydrides, including the use of PPE and adequate ventilation. Unlike some reactive intermediates, it doesn't require specialized storage conditions beyond moisture protection, making it relatively convenient for industrial-scale operations. These practical considerations often appear in facility safety audits and operational guidelines.

Analytical chemists have developed robust quantification methods for 2-Methylcyclohexanecarboxylic anhydride in complex matrices. Reverse-phase HPLC with UV detection at 210nm provides excellent sensitivity, while newer LC-MS methods enable detection at trace levels. These methodologies address common analytical challenges discussed in chromatography user groups and method development workshops.

The global market for CAS 1263376-39-1 reflects growing demand across multiple regions. Trade data shows consistent year-over-year growth in shipments to North American and Asian research hubs, particularly for pharmaceutical R&D applications. Market analysts attribute this trend to increased investment in small-molecule drug discovery programs worldwide.

Future prospects for 2-Methylcyclohexanecarboxylic anhydride include potential applications in agrochemical synthesis and electronic materials. Preliminary studies suggest its utility in creating advanced photoacid generators for semiconductor lithography, though commercial implementation remains in exploratory phases. This aligns with current industry focus on specialty chemicals for high-tech manufacturing processes.